2-[2-(Dimethylamino)ethoxy]propanoic acid;hydrochloride

• IUPAC Name: 2-[2-(dimethylamino)ethoxy]propanoic acid;hydrochloride
• InChI: InChI=1S/C7H15NO3.ClH/c1-6(7(9)10)11-5-4-8(2)3;/h6H,4-5H2,1-3H3,(H,9,10);1H
• InChI Key: KTHZDQIQWAQAOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OCCN(C)C.Cl
• Molecular Formula: C7H16ClNO3
• Molecular Weight: 197.66 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H15NO3.ClH/c1-6(7(9)10)11-5-4-8(2)3;/h6H,4-5H2,1-3H3,(H,9,10);1H. This indicates that the compound has a dimethylamino group and an ethoxy group attached to a propanoic acid backbone. The presence of the hydrochloride indicates that it is a salt, which can influence its solubility and other physical properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 197.66. It is a powder at room temperature. . It is stored at room temperature.

Scientific Research Applications

Cosmetic and Therapeutic Formulations

Hydroxy acids, including 2-[2-(Dimethylamino)ethoxy]propanoic acid; hydrochloride, have been widely utilized in cosmetic and therapeutic formulations for their beneficial effects on the skin. These compounds are integral in treatments aimed at photoaging, acne, ichthyosis, rosacea, pigmentation disorders, and psoriasis. Their applications extend beyond cosmetic enhancements to therapeutic interventions, underscoring the versatility and efficacy of hydroxy acids in dermatologic care A. Kornhauser, S. Coelho, & V. Hearing, 2010.

Sustainable Chemistry

In the context of sustainable chemistry, derivatives of hydroxy acids, such as 2-[2-(Dimethylamino)ethoxy]propanoic acid; hydrochloride, are being explored for their potential in creating new polymers, functional materials, and alternative fuels from biomass. This exploration includes the synthesis of valuable chemicals like pyruvic acid, acrylic acid, 1,2-propanediol, and lactate ester through both chemical and biotechnological routes. The drive towards greener alternatives and the reduction of reliance on non-renewable resources highlight the importance of these studies in the development of sustainable industrial processes Chao Gao, Cuiqing Ma, & P. Xu, 2011.

Medical Diagnostics

2-[2-(Dimethylamino)ethoxy]propanoic acid; hydrochloride and related compounds have also found applications in medical diagnostics, particularly in the imaging of amyloid plaques associated with Alzheimer's disease. The development of amyloid imaging ligands has been a significant breakthrough in understanding the pathophysiological mechanisms and progression of Alzheimer's disease, enabling early detection and the evaluation of new therapies. This application underscores the compound's role in advancing medical diagnostics and treatment strategies for neurodegenerative diseases A. Nordberg, 2007 & 2008.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.